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Compound of Interest

Compound Name: 3-Isocyanatopropyltriethoxysilane

Cat. No.: B1197299 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-
Isocyanatopropyltriethoxysilane (ICPTES), a versatile bifunctional organosilane. It is

intended to be a valuable resource for researchers, scientists, and professionals in drug

development who are interested in surface modification, bioconjugation, and the development

of advanced materials. This guide covers the physicochemical properties, reaction

mechanisms, experimental protocols, and key applications of ICPTES, with a focus on its

relevance in biomedical and pharmaceutical research.

Physicochemical Properties
3-Isocyanatopropyltriethoxysilane is a colorless to pale yellow liquid with a unique molecular

structure that features a reactive isocyanate group and a hydrolyzable triethoxysilyl group. This

dual functionality allows it to act as a molecular bridge between inorganic substrates and

organic materials.

Table 1: Physicochemical Data of 3-Isocyanatopropyltriethoxysilane
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Property Value References

CAS Number 24801-88-5 [1][2][3][4]

Molecular Formula C₁₀H₂₁NO₄Si [1][2][3][4]

Molecular Weight 247.36 g/mol [1][2][5]

Appearance Clear, colorless to yellow liquid [1][6][7]

Density 0.990 - 0.999 g/mL at 25 °C [6][7][8][9]

Boiling Point
130 °C at 20 mmHg; 283 °C

(lit.)
[6][7][8][10][11]

Refractive Index (n20/D) 1.419 - 1.421 [2][6][8][9][10]

Flash Point 77 - 80 °C (171 - 176 °F) [1][10][11][12]

Solubility Hydrolyzes in water [1][7]

Storage Conditions
2-8°C, under inert gas,

moisture sensitive
[1][6][7]

Reaction Mechanisms and Signaling Pathways
The utility of ICPTES is rooted in the distinct reactivity of its two functional ends. The

triethoxysilane group is responsible for binding to inorganic substrates, while the isocyanate

group is available for reaction with a variety of nucleophiles.

Hydrolysis and Condensation of the Triethoxysilane
Group
The covalent attachment of ICPTES to hydroxyl-rich surfaces, such as silica, glass, and metal

oxides, proceeds through a two-step hydrolysis and condensation mechanism.

Hydrolysis: In the presence of water, the ethoxy groups (-OCH₂CH₃) on the silicon atom are

hydrolyzed to form reactive silanol groups (-Si-OH). This reaction releases ethanol as a

byproduct.
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Condensation: The newly formed silanol groups can then condense with hydroxyl groups on

the substrate surface to form stable siloxane bonds (Si-O-Substrate). Alternatively, they can

self-condense with other silanol groups to form a polysiloxane network on the surface.

3-Isocyanatopropyltriethoxysilane
(R-Si(OEt)3)

Hydrolyzed ICPTES
(R-Si(OH)3)

+ 3 H₂O
- 3 EtOH

Immobilized ICPTES
(R-Si-O-Substrate)

+ Substrate-OH
- H₂O

Polysiloxane Network
(R-Si-O-Si-R)

+ R-Si(OH)3
- H₂O

Substrate with
-OH groups

Click to download full resolution via product page

Hydrolysis and condensation pathway of ICPTES on a hydroxylated surface.

Isocyanate Group Reactivity
The isocyanate group (-N=C=O) is a highly reactive electrophile that readily reacts with

nucleophiles, particularly primary amines (-NH₂), to form stable urea linkages (-NH-CO-NH-). It

can also react with hydroxyl groups to form urethane linkages and with thiols to form

thiocarbamate linkages. This reactivity is central to its use in bioconjugation and for attaching

organic molecules to functionalized surfaces.

Surface-Immobilized
ICPTES (-NCO)

Bioconjugate
(Urea Linkage)

Biomolecule with
-NH₂ group

Click to download full resolution via product page

Reaction of surface-immobilized ICPTES with a primary amine.

Experimental Protocols
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The following protocols are generalized methodologies based on common practices in the

literature. Researchers should optimize these protocols for their specific substrates and

applications.

Protocol for Surface Functionalization of Silica
Nanoparticles
This protocol describes the covalent attachment of ICPTES to the surface of silica

nanoparticles.

Materials:

Silica nanoparticles (SiNPs)

3-Isocyanatopropyltriethoxysilane (ICPTES)

Anhydrous toluene

Ethanol

Diisopropylethylamine (DIPEA, optional catalyst)

Argon or Nitrogen gas (for inert atmosphere)

Procedure:

Nanoparticle Preparation: Disperse a known amount of silica nanoparticles in anhydrous

toluene via sonication to create a homogeneous suspension.

Reaction Setup: Transfer the suspension to a round-bottom flask equipped with a reflux

condenser and a magnetic stirrer. Purge the system with an inert gas (Argon or Nitrogen).

Silanization: Add ICPTES to the nanoparticle suspension. For every 1 gram of SiNPs, a

typical starting point is 0.2-0.5 mmol of ICPTES. If desired, a catalytic amount of DIPEA can

be added.

Reaction: Heat the mixture to reflux (approximately 110°C for toluene) and stir for 12-24

hours under an inert atmosphere.
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Washing: After the reaction, cool the mixture to room temperature. Centrifuge the suspension

to pellet the functionalized nanoparticles.

Purification: Discard the supernatant and re-disperse the nanoparticles in fresh anhydrous

toluene. Repeat the centrifugation and re-dispersion steps three times to remove unreacted

silane.

Final Wash and Drying: Perform a final wash with ethanol and then dry the functionalized

nanoparticles under vacuum.

Disperse SiNPs
in Toluene

Add ICPTES
(and optional catalyst)

Reflux under
Inert Atmosphere

Cool to Room Temp

Centrifuge & Wash
(Toluene x3)

Final Wash (Ethanol)

Dry under Vacuum
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Click to download full resolution via product page

Experimental workflow for the functionalization of silica nanoparticles.

Protocol for Bioconjugation to ICPTES-Functionalized
Surfaces
This protocol outlines the immobilization of a protein or other amine-containing biomolecule

onto an ICPTES-functionalized surface.

Materials:

ICPTES-functionalized substrate (e.g., glass slide, nanoparticles)

Amine-containing biomolecule (e.g., protein, antibody, peptide)

Phosphate-buffered saline (PBS), pH 7.4

Blocking agent (e.g., Bovine Serum Albumin (BSA) or ethanolamine)

Washing buffer (e.g., PBS with 0.05% Tween-20)

Procedure:

Biomolecule Preparation: Dissolve the amine-containing biomolecule in PBS at the desired

concentration.

Immobilization: Immerse the ICPTES-functionalized substrate in the biomolecule solution.

Incubate at room temperature for 2-4 hours or at 4°C overnight with gentle agitation.

Washing: After incubation, remove the substrate and wash it thoroughly with the washing

buffer to remove any non-covalently bound biomolecules.

Blocking (Optional but Recommended): To prevent non-specific binding in subsequent

applications, immerse the substrate in a solution of a blocking agent (e.g., 1% BSA in PBS or

1 M ethanolamine) for 1 hour at room temperature.

Final Wash: Wash the substrate again with the washing buffer and then with deionized water.
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Storage: The bioconjugated surface can be stored in an appropriate buffer at 4°C for short-

term use or dried for long-term storage.

Applications in Research and Drug Development
The unique properties of ICPTES make it a valuable tool in various scientific disciplines,

particularly in fields related to drug development and diagnostics.

Bioconjugation and Biosensors
The ability of the isocyanate group to react with primary amines is widely exploited for the

covalent immobilization of biomolecules.[13] This is fundamental for the development of:

Biosensors: Antibodies, enzymes, or nucleic acids can be attached to transducer surfaces to

create highly specific and sensitive biosensors.

Affinity Chromatography: Ligands can be immobilized onto a solid support for the purification

of specific target molecules.

Cell-Surface Interactions Studies: Surfaces can be patterned with specific proteins or

peptides to study cell adhesion, proliferation, and differentiation.

Drug Delivery Systems
ICPTES is used to functionalize nanoparticles (e.g., silica, iron oxide) for drug delivery

applications.[14][15][16][17] The isocyanate group can be used to:

Attach Targeting Ligands: Antibodies or peptides that recognize specific cell surface

receptors can be conjugated to the nanoparticle surface to enhance targeted delivery to

diseased tissues, such as tumors.

Link Therapeutic Agents: Drugs containing amine groups can be covalently attached to the

nanoparticle carrier.

Improve Biocompatibility: The silane layer can be further modified with biocompatible

polymers like polyethylene glycol (PEG) to reduce immunogenicity and prolong circulation

time.
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Logical relationship in creating a targeted drug delivery system using ICPTES.

Surface Modification of Medical Devices
Silane coatings are increasingly used to modify the surfaces of medical devices to improve

their biocompatibility and performance.[2][6][11][12] ICPTES can be used to create a reactive

surface on implants or diagnostic tools, which can then be further functionalized to:

Reduce Biofouling: By attaching anti-fouling polymers.

Promote Tissue Integration: By immobilizing cell-adhesive peptides.

Enhance Lubricity: By grafting lubricious polymer brushes.

Safety and Toxicology
3-Isocyanatopropyltriethoxysilane is a reactive chemical and must be handled with

appropriate safety precautions.

Table 2: Toxicological and Safety Information
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Hazard Information Description References

Acute Toxicity

Harmful if swallowed or in

contact with skin. Fatal if

inhaled.

[10]

Skin Corrosion/Irritation

Causes severe skin burns.

May cause an allergic skin

reaction.

[10]

Eye Damage/Irritation Causes serious eye damage. [10]

Respiratory Sensitization

May cause allergy or asthma

symptoms or breathing

difficulties if inhaled.

[10]

Handling Precautions

Use in a well-ventilated area or

fume hood. Wear appropriate

personal protective equipment

(gloves, safety goggles, lab

coat). Avoid breathing vapors.

[10]

Biocompatibility

While the monomer is toxic,

surfaces modified with silanes

have been shown to be

biocompatible in various

medical applications. The final

biocompatibility depends on

the completeness of the

reaction and the nature of the

attached molecules.

[2][6][11][12]

Note on Hydrolysis Product: Upon contact with water, ICPTES hydrolyzes and releases

ethanol.[10] In case of ingestion, this can lead to ethanol-related toxic effects.[10]

Conclusion
3-Isocyanatopropyltriethoxysilane is a powerful and versatile molecule for surface science

and bioconjugation. Its dual reactivity allows for the stable anchoring of organic functionalities
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onto a wide range of inorganic substrates. For researchers and professionals in drug

development, ICPTES offers a robust platform for creating sophisticated drug delivery systems,

developing advanced biosensors, and improving the biocompatibility of medical devices. A

thorough understanding of its chemistry and careful handling are essential for its successful

and safe application in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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